Cas no 121716-20-9 (Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 121716-20-9
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• MDL: MFCD18433819
• CID: 4686702
• Update Time: 2025-05-25

Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD18433819
• Inchi： 1S/C11H10ClN3O2/c1-17-11(16)9-6-14-15(10(9)13)8-4-2-3-7(12)5-8/h2-6H,13H2,1H3
• InChI Key： KCHMKGRRFPHGFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C(=O)OC)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 70.1

Additional information on Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS: 121716-20-9)

Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS: 121716-20-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate is its application in the synthesis of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole-based inhibitors using Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate as a starting material, which showed significant efficacy in preclinical models of breast cancer.

In addition to its role in kinase inhibition, Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate has also been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology highlighted its ability to modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that this compound could serve as a scaffold for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The chemical versatility of Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate has further been exploited in the design of multifunctional drug candidates. Researchers have successfully incorporated this compound into hybrid molecules that target multiple pathways simultaneously, a strategy known as polypharmacology. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of hybrid compounds combining the pyrazole core with other pharmacophores, resulting in molecules with dual activity against both cancer cells and bacterial pathogens. This approach holds great promise for addressing complex diseases that require multi-target interventions.

Despite these promising developments, challenges remain in the optimization and clinical translation of Methyl 5-amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical evaluations. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in medicinal chemistry and drug discovery. Future studies are expected to focus on refining its pharmacological profile and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.